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Compound of Interest

Compound Name: Ethyl hypochlorite

Cat. No.: B8587251 Get Quote

Technical Guide: Physical Properties of Ethyl
Hypochlorite
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of ethyl
hypochlorite (C₂H₅ClO), specifically its boiling point and density. The document outlines

quantitative data from various sources, details the experimental protocols for their

determination, and presents a visual workflow for a key procedure.

Physical Properties of Ethyl Hypochlorite
Ethyl hypochlorite is a volatile, yellow liquid.[1] Accurate determination of its physical

properties, such as boiling point and density, is critical for its handling, application in chemical

synthesis, and for safety protocols.

Quantitative Data
The boiling point and density of ethyl hypochlorite have been reported in several chemical

databases and literature. A summary of these values is presented below. Variations in reported

values can be attributed to different experimental conditions and purity of the samples.
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Physical Property Value Conditions Source(s)

Boiling Point 36 °C --- [2]

30.4 °C at 760 mmHg [3][4]

Density 1.015 g/cm³ --- [3][4]

1.013 g/cm³ at 6 °C [1]

Experimental Protocols
Precise and reproducible experimental methods are essential for characterizing the physical

properties of chemical compounds. The following sections detail standard laboratory protocols

for determining the boiling point and density of a liquid substance like ethyl hypochlorite.

Boiling Point Determination (Thiele Tube Method)
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of small quantities of a liquid.[5]

Apparatus:

Thiele tube

High-temperature resistant mineral oil or silicone oil

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube or Durham tube

Rubber band or wire for attachment

Bunsen burner or other heat source

Procedure:
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Sample Preparation: A small amount (approximately 0.5 mL) of the liquid sample (ethyl
hypochlorite) is placed into a small test tube.[5]

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

sample with its open end down.[5]

Apparatus Assembly: The test tube is attached to a thermometer using a rubber band. The

bulb of the thermometer should be level with the bottom of the test tube.[5]

Heating: The entire assembly is placed into a Thiele tube containing heat-stable oil, ensuring

the sample is immersed in the oil. The Thiele tube is designed to ensure uniform heating via

convection.[5]

Observation: The apparatus is heated gently at the side arm of the Thiele tube. As the

temperature rises, air trapped in the capillary tube will slowly escape. Upon reaching the

boiling point, a rapid and continuous stream of bubbles will emerge from the open end of the

capillary tube.[5]

Temperature Recording: The heat source is removed, and the apparatus is allowed to cool

slowly. The boiling point is the temperature at which the stream of bubbles ceases and the

liquid just begins to be drawn back into the capillary tube.[5] This process is repeated to

ensure an accurate reading.

Density Determination (Pycnometer Method)
The pycnometer method is a highly precise technique for determining the density of a liquid by

measuring the mass of a known volume.[1][2] A pycnometer is a glass flask with a precisely

known volume, typically fitted with a ground glass stopper that has a capillary tube through it.[2]

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance (accurate to ±0.001 g)

Constant temperature water bath

Thermometer
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Procedure:

Mass of a Dry Pycnometer: The pycnometer is thoroughly cleaned, dried, and weighed on an

analytical balance. This mass is recorded as m₀.[2]

Mass of Pycnometer with Reference Liquid: The pycnometer is filled with a reference liquid

of a well-known density (e.g., distilled water), ensuring no air bubbles are present. The

stopper is inserted, and any excess liquid emerging from the capillary is carefully wiped

away. The filled pycnometer is placed in a constant temperature bath until it reaches thermal

equilibrium. Its mass is then determined and recorded as m₁.[2]

Mass of Pycnometer with Sample Liquid: The pycnometer is emptied, cleaned, and

thoroughly dried. The process is repeated using the sample liquid (ethyl hypochlorite). The

mass of the pycnometer filled with the sample liquid at the same constant temperature is

recorded as m₂.[2]

Calculation: The density of the sample liquid (ρₗ) is calculated using the following formula: ρₗ

= ((m₂ - m₀) / (m₁ - m₀)) * ρᵣ Where:

m₀ = mass of the empty pycnometer

m₁ = mass of the pycnometer filled with the reference liquid

m₂ = mass of the pycnometer filled with the sample liquid

ρᵣ = density of the reference liquid at the specified temperature

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the boiling point determination process

using the Thiele tube method.
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Caption: Workflow for Boiling Point Determination via Thiele Tube.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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